Cas no 57646-32-9 (D-Alanine, N-(2,6-dimethylphenyl)-)

D-Alanine, N-(2,6-dimethylphenyl)- structure
57646-32-9 structure
Product Name:D-Alanine, N-(2,6-dimethylphenyl)-
CAS No:57646-32-9
MF:C11H15NO2
MW:193.242303133011
CID:1605506
PubChem ID:10262022
Update Time:2025-04-21

D-Alanine, N-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • D-Alanine, N-(2,6-dimethylphenyl)-
    • (R)-N-(2,6-dimethylphenyl)alanine
    • SCHEMBL1900149
    • (R)-2-((2,6-Dimethylphenyl)amino)propanoic acid
    • DTXSID701302713
    • N-(2,6-Dimethylphenyl)-D-alanine
    • 57646-32-9
    • Inchi: 1S/C11H15NO2/c1-7-5-4-6-8(2)10(7)12-9(3)11(13)14/h4-6,9,12H,1-3H3,(H,13,14)/t9-/m1/s1
    • InChI Key: WMSDRWJBTDSIQR-SECBINFHSA-N
    • SMILES: OC([C@@H](C)NC1C(C)=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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